Cas no 860785-40-6 (2-(CYCLOPROPYLMETHYL)-5-METHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 2-(CYCLOPROPYLMETHYL)-5-METHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860785-40-6
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• MDL: MFCD03787262
• CID: 5227753
• Update Time: 2026-03-07

2-(CYCLOPROPYLMETHYL)-5-METHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 2-(CYCLOPROPYLMETHYL)-5-METHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 1-(cyclopropylmethyl)-3-methyl-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2-(cyclopropylmethyl)-2,4-dihydro-5-methyl-4-(4-methylphenyl)-

• MDL： MFCD03787262
• Inchi： 1S/C14H17N3O/c1-10-3-7-13(8-4-10)17-11(2)15-16(14(17)18)9-12-5-6-12/h3-4,7-8,12H,5-6,9H2,1-2H3
• InChI Key： YMVXZISIXMJOOQ-UHFFFAOYSA-N
• SMILES： CC1C=CC(N2C(=O)N(CC3CC3)N=C2C)=CC=1

Additional information on 2-(CYCLOPROPYLMETHYL)-5-METHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

2-(Cyclopropylmethyl)-5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one: A Comprehensive Overview

The compound with CAS No. 860785-40-6, known as 2-(Cyclopropylmethyl)-5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolones, which are widely studied for their potential as bioactive agents in drug discovery. The triazole ring structure is a key feature of this molecule, contributing to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the pharmacokinetic profiles of bioactive compounds. The presence of a cyclopropylmethyl group in this molecule suggests that it may exhibit improved stability and bioavailability compared to similar compounds lacking such a substituent. Additionally, the 4-methylphenyl group attached to the triazole ring is known to enhance lipophilicity, which is crucial for membrane permeability and drug delivery.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via cyclization reactions. Researchers have explored various methodologies to optimize the synthesis of 1,2,4-triazolones, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have significantly improved the efficiency and scalability of producing such complex molecules.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting various therapeutic areas. For instance, it has demonstrated potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been investigated in cancer research, where it has shown selective cytotoxicity against certain tumor cell lines.

The structural versatility of this compound also makes it an attractive scaffold for further chemical modifications. By altering substituents on the triazole ring or modifying the side chains, researchers can explore a wide range of biological activities and optimize the compound's pharmacodynamic properties. This approach aligns with current trends in drug discovery that emphasize structure-based design and rational modification strategies.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for sustainable drug development. Recent research has focused on evaluating its biodegradability under various environmental conditions, with findings suggesting that it undergoes rapid hydrolysis under alkaline conditions. This information is critical for assessing its environmental fate and ensuring compliance with regulatory standards.

In conclusion, 2-(Cyclopropylmethyl)-5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one represents a cutting-edge molecule with significant potential in pharmaceutical applications. Its unique chemical structure and promising biological activity position it as a valuable tool in advancing drug discovery efforts. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.